1-(4-Fluorophenyl)-2-(methylsulfonyl)-1-ethanone
Cat. No. B2598469
M. Wt: 216.23
InChI Key: WRNGTQAJHRDDIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08884010B2
Procedure details
To a 1 L volume four-necked flask, sodium methanesulfinate (31.3 g), 4-fluorophenacyl chloride (21-b) (4.8.1 g), and ethanol (300 ml) were added under a nitrogen atmosphere, and heated to reflux for 1 hour. After the mixture was cooled to room temperature, water (500 ml) was added. The precipitated solids were collected by filtration, washed with water, and dried. The solids were dissolved in ethyl acetate, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting residue was purified by recrystallization (hexane-ethyl acetate) to give 51.9 g of 1-(4-fluorophenyl)-2-methylsulfonylethan-1-one (7-2-3).
Identifiers
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REACTION_CXSMILES
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[CH3:1][S:2]([O-:4])=[O:3].[Na+].[F:6][C:7]1[CH:16]=[CH:15][C:10]([C:11](=[O:14])[CH2:12]Cl)=[CH:9][CH:8]=1.C(O)C>O>[F:6][C:7]1[CH:16]=[CH:15][C:10]([C:11](=[O:14])[CH2:12][S:2]([CH3:1])(=[O:4])=[O:3])=[CH:9][CH:8]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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31.3 g
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Type
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reactant
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Smiles
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CS(=O)[O-].[Na+]
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C(CCl)=O)C=C1
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Name
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Quantity
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300 mL
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Type
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reactant
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 1 hour
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Duration
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1 h
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FILTRATION
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Type
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FILTRATION
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Details
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The precipitated solids were collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The solids were dissolved in ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting residue was purified by recrystallization (hexane-ethyl acetate)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1=CC=C(C=C1)C(CS(=O)(=O)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 51.9 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
